Dimethyl 2-(1-benzoyl-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate
Dimethyl 2-(1-benzoyl-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate
Brand Name:
Vulcanchem
CAS No.:
331640-39-2
VCID:
VC0406270
InChI:
InChI=1S/C27H25NO5S3/c1-14-12-15(2)19-17(13-14)18(26-35-20(24(30)32-5)21(36-26)25(31)33-6)22(34)27(3,4)28(19)23(29)16-10-8-7-9-11-16/h7-13H,1-6H3
SMILES:
CC1=CC(=C2C(=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=CC=C4)(C)C)C
Molecular Formula:
C27H25NO5S3
Molecular Weight:
539.7g/mol
Dimethyl 2-(1-benzoyl-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate
CAS No.: 331640-39-2
Main Products
VCID: VC0406270
Molecular Formula: C27H25NO5S3
Molecular Weight: 539.7g/mol
| CAS No. | 331640-39-2 |
|---|---|
| Product Name | Dimethyl 2-(1-benzoyl-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate |
| Molecular Formula | C27H25NO5S3 |
| Molecular Weight | 539.7g/mol |
| IUPAC Name | dimethyl 2-(1-benzoyl-2,2,6,8-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate |
| Standard InChI | InChI=1S/C27H25NO5S3/c1-14-12-15(2)19-17(13-14)18(26-35-20(24(30)32-5)21(36-26)25(31)33-6)22(34)27(3,4)28(19)23(29)16-10-8-7-9-11-16/h7-13H,1-6H3 |
| Standard InChIKey | QHJMVDFUCITNJK-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C2C(=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=CC=C4)(C)C)C |
| Canonical SMILES | CC1=CC(=C2C(=C1)C(=C3SC(=C(S3)C(=O)OC)C(=O)OC)C(=S)C(N2C(=O)C4=CC=CC=C4)(C)C)C |
| PubChem Compound | 3117944 |
| Last Modified | Nov 11 2021 |
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